Cas no 61152-02-1 (4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-)

4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl- structure
61152-02-1 structure
Product Name:4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-
CAS No:61152-02-1
MF:C11H8FNO3
MW:221.184526443481
CID:490434
PubChem ID:12282199
Update Time:2025-04-19

4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-
    • 2-(3-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylic acid
    • 2-(3-Fluorophenyl)-5-methyloxazole-4-carboxylic acid
    • DTXSID50484073
    • MFCD07379330
    • SY325715
    • 61152-02-1
    • AKOS011515507
    • Inchi: 1S/C11H8FNO3/c1-6-9(11(14)15)13-10(16-6)7-3-2-4-8(12)5-7/h2-5H,1H3,(H,14,15)
    • InChI Key: ZXTWCHFKLOJCKT-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1=NC(C(=O)O)=C(C)O1

Computed Properties

  • Exact Mass: 221.04884
  • Monoisotopic Mass: 221.04882128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.33

4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl- Related Literature

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